TMP195
TMP195
TMP195 is a potent and selective class IIa HDAC inhibitor with IC50s of 59 nM, 60 nM, 26 nM and 15 nM for HDAC4, HDAC5, HDAC7 and HDAC9 respectively. TMP195 can reprogram monocytes and macrophages in the tumor into cells able to sustain a robust CD8 T cell-mediated anti-tumoral immune response.
Brand Name:
Vulcanchem
CAS No.:
1314891-22-9
VCID:
VC0545485
InChI:
InChI=1S/C23H19F3N4O3/c1-22(2,17-12-32-20(28-17)14-7-4-3-5-8-14)13-27-19(31)16-10-6-9-15(11-16)18-29-21(33-30-18)23(24,25)26/h3-12H,13H2,1-2H3,(H,27,31)
SMILES:
CC(C)(CNC(=O)C1=CC=CC(=C1)C2=NOC(=N2)C(F)(F)F)C3=COC(=N3)C4=CC=CC=C4
Molecular Formula:
C23H19F3N4O3
Molecular Weight:
456.4252
TMP195
CAS No.: 1314891-22-9
Inhibitors
VCID: VC0545485
Molecular Formula: C23H19F3N4O3
Molecular Weight: 456.4252
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 1314891-22-9 |
---|---|
Product Name | TMP195 |
Molecular Formula | C23H19F3N4O3 |
Molecular Weight | 456.4252 |
IUPAC Name | N-[2-methyl-2-(2-phenyl-1,3-oxazol-4-yl)propyl]-3-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]benzamide |
Standard InChI | InChI=1S/C23H19F3N4O3/c1-22(2,17-12-32-20(28-17)14-7-4-3-5-8-14)13-27-19(31)16-10-6-9-15(11-16)18-29-21(33-30-18)23(24,25)26/h3-12H,13H2,1-2H3,(H,27,31) |
Standard InChIKey | QTCSXAUJBQZZSN-UHFFFAOYSA-N |
SMILES | CC(C)(CNC(=O)C1=CC=CC(=C1)C2=NOC(=N2)C(F)(F)F)C3=COC(=N3)C4=CC=CC=C4 |
Appearance | Solid powder |
Description | TMP195 is a potent and selective class IIa HDAC inhibitor with IC50s of 59 nM, 60 nM, 26 nM and 15 nM for HDAC4, HDAC5, HDAC7 and HDAC9 respectively. TMP195 can reprogram monocytes and macrophages in the tumor into cells able to sustain a robust CD8 T cell-mediated anti-tumoral immune response. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | TMP195; TMP-195; TMP 195. |
Reference | 1: Cassetta L, Pollard JW. Repolarizing macrophages improves breast cancer 2: Targeting Class IIa HDACs May Suppress Breast Tumors and Metastases. Cancer 3: Guerriero JL, Sotayo A, Ponichtera HE, Castrillon JA, Pourzia AL, Schad S, |
PubChem Compound | 67324851 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume